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Compound of Interest

Compound Name: 2-Bromo-4,5-dimethylthiazole

Cat. No.: B1278221

Technical Guide: 2-Bromo-4,5-dimethylthiazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical
properties of 2-Bromo-4,5-dimethylthiazole, a heterocyclic organic compound. The
information presented herein is intended to support researchers and professionals in various
scientific disciplines, including medicinal chemistry, materials science, and synthetic organic
chemistry.

Core Molecular Data

The essential molecular identifiers and properties of 2-Bromo-4,5-dimethylthiazole are
summarized in the table below. This data is critical for stoichiometric calculations, analytical
characterization, and computational modeling.

Parameter Value Reference
Molecular Formula C5H6BINS [1]
Molecular Weight 192.08 g/mol [1]
CAS Number 29947-24-8 [1]
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Experimental Protocols and Biological Activity

Currently, detailed experimental protocols for the synthesis or specific analytical quantification
of 2-Bromo-4,5-dimethylthiazole are not readily available in public domain literature. Similarly,
there is no documented evidence to suggest its involvement in specific biological signaling
pathways. The compound is primarily classified as a chemical intermediate, and its utility would
be determined by the specific research context in which it is employed.

Structural Representation

The logical relationship between the compound’'s name and its constituent chemical moieties
can be visualized as follows. This diagram illustrates the key functional groups that comprise
the 2-Bromo-4,5-dimethylthiazole molecule.
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Caption: Logical breakdown of 2-Bromo-4,5-dimethylthiazole's nomenclature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["2-Bromo-4,5-dimethylthiazole" molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278221#2-bromo-4-5-dimethylthiazole-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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